![molecular formula C11H12O3 B2454974 2-(1,3-Dioxolan-2-yl)-2,3-dihydro-1-benzofuran CAS No. 1935179-14-8](/img/structure/B2454974.png)
2-(1,3-Dioxolan-2-yl)-2,3-dihydro-1-benzofuran
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,3-Dioxolan-2-yl)-2,3-dihydro-1-benzofuran, also known as DBF, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. DBF is a bicyclic compound that contains a benzofuran ring and a dioxolane ring. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In
Mechanism of Action
The mechanism of action of 2-(1,3-Dioxolan-2-yl)-2,3-dihydro-1-benzofuran is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression, and to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that is involved in inflammation and cancer. This compound has also been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which is involved in energy metabolism and cell survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of oxidative stress and inflammation. This compound has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
2-(1,3-Dioxolan-2-yl)-2,3-dihydro-1-benzofuran has several advantages for lab experiments, including its low toxicity and high solubility in water and organic solvents. However, this compound has some limitations, including its instability under acidic conditions and its low bioavailability, which may limit its therapeutic potential.
Future Directions
For research on 2-(1,3-Dioxolan-2-yl)-2,3-dihydro-1-benzofuran include the optimization of its synthesis method and the development of more potent analogs. Further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. This compound may also have potential as a therapeutic agent in other diseases, such as metabolic disorders and neurodegenerative diseases.
Synthesis Methods
2-(1,3-Dioxolan-2-yl)-2,3-dihydro-1-benzofuran can be synthesized using several methods, including the reaction of 1,2-dihydro-2-oxo-1-pyridinyl acetate with 2,3-dihydrobenzofuran in the presence of a base, or the reaction of 2-hydroxy-2,3-dihydrobenzofuran with ethyl glyoxylate in the presence of a base. The yield of this compound can be improved by using a solvent such as acetonitrile or toluene and by optimizing reaction conditions such as temperature and reaction time.
Scientific Research Applications
2-(1,3-Dioxolan-2-yl)-2,3-dihydro-1-benzofuran has been studied for its potential use as a therapeutic agent in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been shown to inhibit the aggregation of β-amyloid, a protein that is associated with Alzheimer's disease, and to protect dopaminergic neurons, which are affected in Parkinson's disease.
properties
IUPAC Name |
2-(1,3-dioxolan-2-yl)-2,3-dihydro-1-benzofuran |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-2-4-9-8(3-1)7-10(14-9)11-12-5-6-13-11/h1-4,10-11H,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFLDIRUTBNCJSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)C2CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.